4-[(3,5-Dimethylphenyl)amino]-6,7-dimethoxy-1,2-dihydroquinazoline-2-thione

Specification

• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-(3,5-dimethylanilino)-6,7-dimethoxy-1H-quinazoline-2-thione
• Standard InChI: InChI=1S/C18H19N3O2S/c1-10-5-11(2)7-12(6-10)19-17-13-8-15(22-3)16(23-4)9-14(13)20-18(24)21-17/h5-9H,1-4H3,(H2,19,20,21,24)
• Standard InChI Key: DNGSOOKHYAQAMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=NC(=S)NC3=CC(=C(C=C32)OC)OC)C

Introduction

The compound 4-[(3,5-Dimethylphenyl)amino]-6,7-dimethoxy-1,2-dihydroquinazoline-2-thione is a synthetic organic molecule belonging to the quinazoline class. Quinazolines are heterocyclic compounds known for their diverse biological activities, including anticancer, antiviral, and antibacterial properties. Despite the lack of specific information on this compound in the provided search results, we can infer its potential significance based on the properties of similar quinazoline derivatives.

Synthesis and Characterization

Synthesis of quinazoline derivatives often involves condensation reactions between appropriate precursors. For 4-[(3,5-Dimethylphenyl)amino]-6,7-dimethoxy-1,2-dihydroquinazoline-2-thione, synthesis might involve the reaction of a 3,5-dimethylphenylamine with a suitably substituted quinazoline precursor.

Characterization typically involves spectroscopic methods such as NMR and mass spectrometry to confirm the structure.

Biological Activity

Quinazolines are known for their potential in medicinal chemistry, particularly in cancer treatment. While specific data on 4-[(3,5-Dimethylphenyl)amino]-6,7-dimethoxy-1,2-dihydroquinazoline-2-thione is not available, similar compounds have shown promising anticancer activity. For example, quinazoline derivatives have been tested against various cancer cell lines, exhibiting IC50 values in the micromolar range.

Research Findings: Anticancer Activity of Quinazoline Derivatives

• IC50 Values: Often in the micromolar range for anticancer activity.

• Cell Lines: Tested against various human cancer cell lines.

• Mechanism: May involve inhibition of key enzymes or interference with cellular pathways.

Future Directions

• Synthesis Optimization: Developing more efficient synthesis routes.

• Biological Screening: Testing against a broader range of biological targets.

• Structure-Activity Relationship (SAR) Studies: Understanding how structural modifications affect biological activity.

Given the current lack of specific data on 4-[(3,5-Dimethylphenyl)amino]-6,7-dimethoxy-1,2-dihydroquinazoline-2-thione, future studies should focus on its synthesis, characterization, and biological evaluation to uncover its potential applications.